Cas no 1361725-92-9 (3'-Chloro-4'-chloromethyl-2,4-dichloro-biphenyl)

• Product Name: 3'-Chloro-4'-chloromethyl-2,4-dichloro-biphenyl
• CAS No: 1361725-92-9
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4996072
• Update Time: 2025-06-09

3'-Chloro-4'-chloromethyl-2,4-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-4'-chloromethyl-2,4-dichloro-biphenyl

• Inchi： 1S/C13H8Cl4/c14-7-9-2-1-8(5-12(9)16)11-4-3-10(15)6-13(11)17/h1-6H,7H2
• InChI Key： RPQDJJPRWOSAGM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCl)C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 3'-Chloro-4'-chloromethyl-2,4-dichloro-biphenyl

Comprehensive Analysis of 3'-Chloro-4'-chloromethyl-2,4-dichloro-biphenyl (CAS No. 1361725-92-9)

3'-Chloro-4'-chloromethyl-2,4-dichloro-biphenyl (CAS No. 1361725-92-9) is a specialized organic compound that has garnered significant attention in the fields of chemical research and industrial applications. This compound belongs to the biphenyl family, characterized by its unique substitution pattern of chlorine atoms and a chloromethyl group. Its molecular structure, C13H8Cl4, makes it a subject of interest for researchers exploring advanced synthetic methodologies and material science applications.

One of the most frequently searched questions about this compound is: "What are the applications of 3'-Chloro-4'-chloromethyl-2,4-dichloro-biphenyl?" The answer lies in its versatile reactivity, which allows it to serve as a key intermediate in the synthesis of more complex organic molecules. Researchers often utilize it in the development of liquid crystals, agrochemicals, and specialty polymers. Its chloromethyl group, in particular, offers a reactive site for further functionalization, making it invaluable in custom chemical synthesis.

Another trending topic in the scientific community is the environmental impact of chlorinated compounds. While 3'-Chloro-4'-chloromethyl-2,4-dichloro-biphenyl is not classified as a hazardous substance, its stability and persistence in the environment have prompted studies on its biodegradation pathways. This aligns with the growing demand for green chemistry solutions, where researchers aim to design compounds with minimal ecological footprints.

The compound's synthetic routes are also a hot topic among chemists. Common methods involve the Friedel-Crafts alkylation or halogenation of biphenyl derivatives. Recent advancements in catalytic processes have improved the efficiency of these reactions, reducing waste and energy consumption. These innovations are particularly relevant to industries seeking sustainable manufacturing practices.

From a structural perspective, the placement of chlorine atoms at the 2, 3', and 4' positions, along with the chloromethyl group at the 4' position, creates a sterically hindered molecule. This feature is often exploited in asymmetric synthesis, where the compound acts as a chiral building block for pharmaceuticals and fine chemicals. Its potential in drug discovery is another area of active research, with studies focusing on its derivatization for bioactive molecules.

In summary, 3'-Chloro-4'-chloromethyl-2,4-dichloro-biphenyl (CAS No. 1361725-92-9) is a multifaceted compound with broad applications in research and industry. Its unique properties and reactivity make it a valuable tool for chemists exploring new frontiers in organic synthesis, material science, and sustainable chemistry. As the demand for specialized chemicals grows, this compound will likely remain a focal point for innovation and discovery.